N-{[(2,4-dichlorophenyl)amino]carbonothioyl}-4-biphenylcarboxamide

• IUPAC Name: N-[(2,4-dichlorophenyl)carbamothioyl]-4-phenylbenzamide
• InChI: InChI=1S/C20H14Cl2N2OS/c21-16-10-11-18(17(22)12-16)23-20(26)24-19(25)15-8-6-14(7-9-15)13-4-2-1-3-5-13/h1-12H,(H2,23,24,25,26)
• InChI Key: VOHPUMVVPVPFAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NC(=S)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C20H14Cl2N2OS
• Molecular Weight: 401.3 g/mol

Description

N-{[(2,4-dichlorophenyl)amino]carbonothioyl}-4-biphenylcarboxamide, commonly known as DAPT, is a small molecule inhibitor that has been extensively used in scientific research for its ability to inhibit the Notch signaling pathway. This pathway plays a crucial role in the regulation of cell proliferation, differentiation, and survival, making DAPT a valuable tool for studying various biological processes.

Mechanism of Action

DAPT functions by inhibiting the γ-secretase complex, which is responsible for the cleavage of the Notch receptor. This inhibition prevents the release of the Notch intracellular domain (NICD), which is required for the activation of downstream signaling pathways. As a result, DAPT effectively blocks the Notch signaling pathway.
Biochemical and Physiological Effects:
The inhibition of the Notch signaling pathway by DAPT has a range of biochemical and physiological effects. In cancer biology, DAPT has been shown to inhibit the growth and survival of cancer cells by inducing apoptosis and reducing the expression of genes involved in cell proliferation. In neurobiology, DAPT has been used to study the role of Notch signaling in the development and function of the nervous system. In stem cell research, DAPT has been used to promote the differentiation of stem cells into specific cell types.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DAPT in lab experiments is its specificity for the Notch signaling pathway. This allows researchers to selectively inhibit this pathway without affecting other signaling pathways. However, DAPT also has some limitations, such as its potential toxicity at high concentrations and its limited solubility in aqueous solutions.

Future Directions

There are many potential future directions for research involving DAPT. One area of interest is the development of more potent and selective inhibitors of the Notch signaling pathway. Another area of interest is the use of DAPT in combination with other drugs or therapies to enhance its effectiveness. Additionally, further research is needed to fully understand the role of the Notch signaling pathway in various biological processes and to identify new targets for therapeutic intervention.

Scientific Research Applications

DAPT has been widely used in various fields of scientific research, including cancer biology, neurobiology, stem cell research, and developmental biology. Its ability to inhibit the Notch signaling pathway has been particularly useful in studying the role of this pathway in various biological processes.